Cas no 875218-59-0 (Benzenesulfonamide,N-3-pyridazinyl-)

Benzenesulfonamide,N-3-pyridazinyl- structure
875218-59-0 structure
Product Name:Benzenesulfonamide,N-3-pyridazinyl-
CAS No:875218-59-0
MF:C10H9N3O2S
MW:235.262360334396
CID:709781
PubChem ID:45117544
Update Time:2025-04-19

Benzenesulfonamide,N-3-pyridazinyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-3-pyridazinyl-
    • Benzenesulfonamide, N-3-pyridazinyl- (7CI)
    • N-pyridazin-3-ylbenzenesulfonamide
    • 875218-59-0
    • SCHEMBL1094175
    • DTXSID10668630
    • AKOS027418284
    • N-(Pyridazin-3-yl)benzenesulfonamide
    • Inchi: 1S/C10H9N3O2S/c14-16(15,9-5-2-1-3-6-9)13-10-7-4-8-11-12-10/h1-8H,(H,12,13)
    • InChI Key: FQEBAJBGKKUVDW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1=CC=CN=N1)(=O)=O

Computed Properties

  • Exact Mass: 235.042
  • Monoisotopic Mass: 235.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 80.3A^2
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